Cumene Hydroperoxide (80per cent, Technical grade)

• CAS No.: 80-15-9
• Product Name: Cumene Hydroperoxide (80per cent, Technical grade)
• Molecular Formula: C9H12O2; C6H5C(CH3)2OOH; C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-hydroperoxypropan-2-ylbenzene
• Standard InChI: InChI=1S/C9H12O2/c1-9(2,11-10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
• Standard InChIKey: YQHLDYVWEZKEOX-UHFFFAOYSA-N
• Impurities: Impurities found in 80-95% cumene hydroperoxide include: cumene, dimethyl phenylcarbinol, and acetophenone.
• SMILES: CC(C)(C1=CC=CC=C1)OO
• Canonical SMILES: CC(C)(C1=CC=CC=C1)OO
• Boiling Point: Decomposes at 261° F (NTP, 1992); 153 °C
• Colorform: Colorless to pale-yellow liq; Colorless liquid
• Density: 1.03 at 77 °F (USCG, 1999); 1.03 g/cu cm at 20 °C; Relative density (water = 1): 1.06
• Flash Point: 135 °F (NTP, 1992); 175 °F (79 °C) (Closed cup); 79 °C c.c.
• Melting Point: less than -40 °F (NTP, 1992); -9.0 °C; -9 °C
• Physical Description: Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.; Cumene hydroperoxide is a peroxol that is cumene in which the alpha-hydrogen is replaced by a hydroperoxy group. It has a role as an oxidising agent, an environmental contaminant and a Mycoplasma genitalium metabolite. It derives from a hydride of a cumene.
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 0.09 M; In water, 1.39X10+4 mg/L at 25 °C; Slightly soluble in water; Readily soluble in alcohol, acetone, esters, hydrocarbons, and chlorinated hydrocarbons.; Soluble in ether; Solubility in water, g/100ml: 1.5
• Synonyms: 1-Methyl-1-phenylethyl Hydroperoxide; α,α-Dimethylbenzyl Hydroperoxide; 1-Methyl-1-phenylethyl Hydroperoxide; 2-Hydroperoxy-2-phenylpropane; 2-Phenyl-2-propyl Hydroperoxide; 2-Phenylpropyl Hydroperoxide; 7-Cumyl Hydroperoxide; CHP; CHP 158; CHP 5; CH
• Vapor Density: 5 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 5.4
• Vapor Pressure: 0.6 mm Hg at 68 °F (for 80-85% by weight) (NTP, 1992); 0.00 mmHg; 3.27X10-3 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 32
• PubChem Compound: 6629
• Last Modified: Nov 11 2021